Application Notes and Protocols for APC 366 in Hepatic Fibrosis Rat Models

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest

Compound Name:	*APC 366*
CAS No.:	*158921-85-8*
Cat. No.:	*B549461*

Get Quote

For: Researchers, scientists, and drug development professionals.

Introduction: Targeting Mast Cell-Driven Fibrogenesis with APC 366

Hepatic fibrosis, the excessive accumulation of extracellular matrix (ECM) proteins, is the common wound-healing response to chronic liver injury from various insults, including viral hepatitis, alcohol abuse, and non-alcoholic steatohepatitis (NASH).[1][2] Left unresolved, this process distorts the liver architecture, leading to cirrhosis, liver failure, and hepatocellular carcinoma.[2] A central event in this pathology is the activation of hepatic stellate cells (HSCs), which transform from quiescent, vitamin A-storing cells into proliferative, myofibroblast-like cells that are the primary source of collagen in the injured liver.[1][3]

Recent research has illuminated the significant role of mast cells and their primary secretory protease, tryptase, in orchestrating fibrotic cascades.[3] Tryptase acts as a potent signaling molecule by cleaving and activating Protease-Activated Receptor 2 (PAR-2), a G-protein-coupled receptor highly expressed on HSCs.[3][4] The engagement of the tryptase/PAR-2 axis

© 2026 BenchChem. All rights reserved.

on HSCs stimulates their proliferation and robustly increases collagen synthesis, directly fueling the progression of hepatic fibrosis.[3][4]


APC 366 is a selective, synthetic inhibitor of mast cell tryptase.[5] By blocking the enzymatic activity of tryptase, **APC 366** effectively decouples mast cell activation from HSC-mediated fibrogenesis. Preclinical studies in rat models of hepatic fibrosis have demonstrated that treatment with **APC 366** can significantly reduce fibrosis scores, collagen deposition, and serum markers of liver injury, positioning it as a promising therapeutic agent for chronic liver disease.[3][4]

This document provides a comprehensive guide for researchers on the application of **APC 366** in established rat models of hepatic fibrosis. It offers detailed, field-proven protocols for disease induction, drug administration, and multi-parametric endpoint analysis, grounded in the scientific rationale behind each experimental choice.

Mechanism of Action: The Tryptase/PAR-2 Signaling Axis

The therapeutic rationale for **APC 366** is its targeted disruption of a key pro-fibrotic signaling pathway. The diagram below illustrates the sequence of events leading to fibrosis and the specific point of intervention for **APC 366**.

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page


Caption: Tryptase/PAR-2 signaling pathway in hepatic fibrosis and **APC 366** intervention.

© 2026 BenchChem. All rights reserved.

Preclinical Evaluation Workflow

A well-designed preclinical study is crucial for evaluating the anti-fibrotic efficacy of **APC 366**. The workflow should encompass model induction, a clear treatment regimen, and a comprehensive set of endpoints to capture changes in liver function, structure, and molecular signaling.

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: General experimental workflow for evaluating **APC 366** in rat fibrosis models.

© 2026 BenchChem. All rights reserved.

Part I: Induction of Hepatic Fibrosis in Rat Models

The choice of animal model is a critical experimental design parameter. The two most common and well-characterized rat models for inducing hepatic fibrosis are Bile Duct Ligation (BDL), which mimics cholestatic liver disease, and Carbon Tetrachloride (CCl_4) administration, which represents toxin-induced injury.[6][7]

Protocol 1: Bile Duct Ligation (BDL) Model

The BDL model induces robust periportal fibrosis and bile duct proliferation due to the obstruction of bile flow.[8][9] It is highly reproducible and leads to significant fibrosis within 2 to 4 weeks.[8][9]

Methodology:

- Anesthesia: Anesthetize the rat (e.g., Sprague-Dawley, 200-250g) using an appropriate anesthetic agent (e.g., isoflurane inhalation or intraperitoneal ketamine/xylazine). Confirm the depth of anesthesia by lack of pedal reflex.
- Surgical Preparation: Shave the abdomen and disinfect the surgical area with 70% ethanol and povidone-iodine solution. Place the animal on a heating pad to maintain body temperature.
- Incision: Make a midline abdominal incision (approximately 3-4 cm) below the xiphoid process to expose the peritoneal cavity.[8]
- Bile Duct Identification: Gently retract the liver superiorly to expose the common bile duct, which appears as a semi-transparent vessel.
- Ligation and Section: Carefully isolate the common bile duct from the surrounding tissue. Use two 4-0 silk sutures to ligate the duct at two separate points.[9][10] Section the duct between the two ligatures.[9][10]
- Closure: Suture the abdominal muscle and skin layers separately.
- Post-Operative Care: Administer post-operative analgesics and antibiotics as per institutional guidelines.[9] Monitor the animal for recovery. Sham-operated control animals undergo the

© 2026 BenchChem. All rights reserved.

same procedure, but the bile duct is only isolated and not ligated.

Protocol 2: Carbon Tetrachloride (CCl_4) Model

This model uses the hepatotoxin CCl_4 to induce centrilobular necrosis, inflammation, and subsequent bridging fibrosis.[2][11] It is a widely used model that recapitulates key features of toxic liver injury in humans.[11]

Methodology:

- Preparation of CCl_4 Solution: Prepare a 40-50% (v/v) solution of CCl_4 in a vehicle such as olive oil or corn oil. Caution: CCl_4 is highly toxic and should be handled in a chemical fume hood with appropriate personal protective equipment.
- Animal Dosing: Administer the CCl_4 solution to rats (e.g., Wistar or Sprague-Dawley, 180-220g) via intraperitoneal (IP) injection.[1]
- Dosing Regimen: A common regimen is 0.5-1.0 mL/kg body weight, administered twice or three times weekly.[1][12] The duration of administration typically ranges from 4 to 8 weeks to establish significant fibrosis.[11][13]
- Control Group: The control group should receive IP injections of the vehicle (e.g., olive oil) on the same schedule.
- Monitoring: Monitor the animals' body weight and general health status throughout the study.

© 2026 BenchChem. All rights reserved.

Feature	Bile Duct Ligation (BDL) Model	Carbon Tetrachloride (CCl_4) Model
Mechanism of Injury	Obstructive Cholestasis[8]	Direct Hepatotoxicity, Oxidative Stress[2][14]
Pattern of Fibrosis	Periportal, Biliary Fibrosis, Ductular Reaction	Centrilobular, Bridging Fibrosis, Cirrhosis[11]
Induction Time	Rapid (Significant fibrosis in 2-4 weeks)[8]	Gradual (Significant fibrosis in 4-8 weeks)[11]
Primary Cell Type	Cholangiocytes, HSCs	Hepatocytes, Kupffer Cells, HSCs
Human Disease Analog	Primary Biliary Cholangitis, Sclerosing Cholangitis	Toxin-induced Liver Disease, Viral Hepatitis
Key Advantage	High reproducibility, rapid onset	Mimics chronic toxic injury, technically less demanding

Part II: Experimental Design for APC 366 Treatment

A robust experimental design with appropriate controls is essential for a conclusive evaluation of **APC 366**.

Animal Selection and Housing

- Species/Strain: Male Sprague-Dawley or Wistar rats are commonly used.[1][15]
- Age/Weight: Young adult rats (e.g., 8-10 weeks old, 200-250g) are typically chosen.
- Acclimatization: Allow animals to acclimatize for at least one week before starting any procedures. House them in a controlled environment with a 12-hour light/dark cycle and ad libitum access to food and water.

Experimental Groups

A minimal study design should include the following groups (n=6-10 per group is recommended):

© 2026 BenchChem. All rights reserved.

- Sham/Control + Vehicle: Animals receive a sham operation (for BDL) or vehicle injection (for CCl_4) and are treated with the drug vehicle. This group establishes the baseline.
- Fibrosis Model + Vehicle: Animals are subjected to BDL or CCl_4 administration and treated with the drug vehicle. This group represents the untreated disease state.
- Fibrosis Model + **APC 366**: Animals are subjected to BDL or CCl_4 administration and treated with **APC 366**. This is the primary therapeutic evaluation group.

APC 366: Preparation and Administration Protocol

- Source: **APC 366** (N-(1-hydroxy-2-naphthoyl)arginyl-prolinamide) can be sourced from commercial suppliers.[5]
- Formulation: The solubility and stability of **APC 366** in the chosen vehicle should be confirmed. It has been administered in aqueous solutions.[16]
- Dosage: Based on published research, a dosage of 1 mg/kg has been shown to be effective in a BDL rat model.[3][4] Dose-response studies may be warranted to determine the optimal therapeutic window.
- Route of Administration: Intraperitoneal (IP) or subcutaneous (SC) injection are common routes. Oral gavage is also a possibility if the compound's oral bioavailability is adequate.
- Treatment Schedule: Treatment can be initiated either prophylactically (at the same time as fibrosis induction) or therapeutically (after fibrosis has been established). A daily administration schedule is often employed.[3][4]

© 2026 BenchChem. All rights reserved.

Parameter	Recommended Protocol	Rationale
Compound	APC 366	Selective mast cell tryptase inhibitor[5]
Starting Dose	1 mg/kg/day	Previously shown to be effective in a BDL rat model[3][4]
Vehicle	Sterile Saline or PBS	Inert and commonly used for parenteral administration
Route	Intraperitoneal (IP) Injection	Ensures systemic delivery and bypasses first-pass metabolism
Frequency	Daily	To maintain consistent therapeutic levels of the inhibitor
Duration	Coinciding with the fibrosis induction period (e.g., 2 weeks for BDL)	To assess the impact on the development of fibrosis

Part III: Efficacy Assessment and Endpoint Analysis

A multi-faceted approach is required to comprehensively assess the anti-fibrotic effects of **APC 366**.

Protocol 3: Analysis of Serum Biochemical Markers

Serum markers provide a non-invasive assessment of liver injury and function.[17][18]

Methodology:

- Blood Collection: At the study endpoint, collect blood via cardiac puncture from anesthetized animals.
- Serum Separation: Allow the blood to clot at room temperature, then centrifuge at 3,000 rpm for 15 minutes to separate the serum.[1] Store serum at -80°C until analysis.

© 2026 BenchChem. All rights reserved.

- Analysis: Use commercial assay kits and an automated biochemical analyzer to quantify the markers listed in the table below.

Marker	Abbreviation	Clinical Significance in Fibrosis
Alanine Aminotransferase	ALT	Marker of hepatocellular injury[17]
Aspartate Aminotransferase	AST	Marker of hepatocellular injury[17]
Total Bilirubin	TBIL	Marker of cholestasis and liver dysfunction[3][17]
Alkaline Phosphatase	ALP	Marker of cholestatic and infiltrative liver disease[17]
Hyaluronic Acid	HA	Direct marker of ECM turnover, synthesized by HSCs[19][20]
Laminin	LN	Component of the ECM, elevated in fibrosis[19]
Procollagen III N-terminal Peptide	PIIINP	Reflects the synthesis of type III collagen[18]

Protocol 4: Histopathological Evaluation of Liver Tissue

Histology remains the gold standard for assessing the extent and pattern of liver fibrosis.[21][22]

Methodology:

- Tissue Fixation: Immediately after euthanasia, perfuse the liver and harvest tissue samples. Fix a portion of the largest liver lobe in 10% neutral buffered formalin for 24-48 hours.
- Processing and Staining: Process the fixed tissue, embed in paraffin, and cut 4-5 µm sections.

© 2026 BenchChem. All rights reserved.

- Hematoxylin and Eosin (H&E): For general morphology, inflammation, and necrosis.
- Sirius Red or Masson's Trichrome: To specifically stain collagen fibers (red with Sirius Red, blue with Masson's Trichrome) and visualize the extent of fibrosis.[15][23]

- Scoring: Use a semi-quantitative scoring system (e.g., METAVIR, Ishak) to stage the degree of fibrosis based on the architectural distortion, presence of septa, and nodularity.[20][22]
- Quantification: Use digital image analysis software (e.g., ImageJ) to quantify the collagen proportionate area from Sirius Red stained slides for an objective measure of fibrosis.[24]

Protocol 5: Gene and Protein Expression Analysis

Molecular analysis provides mechanistic insight into how **APC 366** modulates the fibrotic process.

Methodology:

- Sample Preparation: Snap-freeze a portion of the liver tissue in liquid nitrogen immediately after harvest and store at -80°C.
- RNA/Protein Extraction: Homogenize the liver tissue to extract total RNA (for qRT-PCR) or protein (for Western Blot).
- Quantitative Real-Time PCR (qRT-PCR):
  - Synthesize cDNA from the extracted RNA.
  - Perform qRT-PCR using primers for target genes (see table below) and a housekeeping gene (e.g., GAPDH, β-actin) for normalization. Analyze relative gene expression using the ΔΔCt method.
- Western Blotting:
  - Separate protein lysates by SDS-PAGE and transfer to a PVDF membrane.
  - Probe with primary antibodies against target proteins and a loading control (e.g., GAPDH).

© 2026 BenchChem. All rights reserved.

- Use a secondary antibody conjugated to HRP and a chemiluminescent substrate for detection. Quantify band intensity using densitometry.

Molecular Marker	Abbreviation	Role in Fibrosis
Alpha-Smooth Muscle Actin	α-SMA	Hallmark of HSC activation[4][25]
Collagen Type I Alpha 1	Col1a1	Major fibrillar collagen in the fibrotic scar[25]
Transforming Growth Factor-beta 1	TGF-β1	Potent pro-fibrogenic cytokine that stimulates HSCs[25][26]
Tissue Inhibitor of Metalloproteinase-1	TIMP-1	Inhibits matrix degradation, promoting ECM accumulation[25]
Protease-Activated Receptor 2	PAR-2	Tryptase receptor on HSCs; expression is increased in fibrosis[3]

Conclusion

The tryptase inhibitor **APC 366** represents a targeted therapeutic strategy for hepatic fibrosis by disrupting the pro-fibrotic signaling between mast cells and hepatic stellate cells.[3][4] The successful application of this compound in preclinical rat models depends on the careful selection of a fibrosis induction method, a well-controlled experimental design, and a comprehensive panel of endpoints. The protocols and guidelines detailed in this document provide a robust framework for researchers to effectively evaluate the anti-fibrotic potential of **APC 366** and contribute to the development of novel therapies for chronic liver disease.

References

- Bile Duct Double Ligation and Microdialysis in Rats: An Animal Model of Liver Fibrosis. (2023). JoVE. Available at: [Link]
- Li, T., et al. (2014). Tryptase inhibitor **APC 366** prevents hepatic fibrosis by inhibiting collagen synthesis induced by tryptase/protease-activated receptor 2 interactions in hepatic stellate

© 2026 BenchChem. All rights reserved.

cells. International Immunopharmacology, 20(2), 352-357. Available at: [Link]

- Oh, S. Y., et al. (2006). Differential Gene Expression Profiles in the steatosis/fibrosis Model of Rat Liver by Chronic Administration of Carbon Tetrachloride. Toxicological Sciences, 92(2), 563-574. Available at: [Link]
- Li, T., et al. (2014). Tryptase inhibitor **APC 366** prevents hepatic fibrosis by inhibiting collagen synthesis induced by tryptase/protease. Ovid. Available at: [Link]
- Pereira, T. A., et al. (2015). Liver fibrosis in bile duct-ligated rats correlates with increased hepatic IL-17 and TGF-β2 expression. Annals of Hepatology, 14(1), 96-104. Available at: [Link]
- Kim, H., et al. (2023). Integrative Transcriptomic Analysis Reveals Upregulated Apoptotic Signaling in Wound-Healing Pathway in Rat Liver Fibrosis Models. MDPI. Available at: [Link]
- Kim, J. K., et al. (2017). Effect of Rifaximin on Hepatic Fibrosis in Bile Duct-ligated Rat Model. Korean Journal of Internal Medicine, 32(6), 1017-1025. Available at: [Link]
- ResearchGate. (n.d.). Bile duct ligation causes liver fibrosis and liver function damage in rat. ResearchGate. Available at: [Link]
- Knorr, A., et al. (1991). Fibrosis of the liver in rats induced by bile duct ligation. Effects of inhibition by prolyl 4-hydroxylase. Journal of Hepatology, 12(3), 329-337. Available at: [Link]
- Raggi, C., et al. (2024). Protease activated receptor 2 as a novel druggable target for the treatment of metabolic dysfunction-associated fatty liver disease and cancer. Frontiers in Endocrinology. Available at: [Link]
- Wang, J., et al. (2018). Dynamic changes of key metabolites during liver fibrosis in rats. World Journal of Gastroenterology, 24(22), 2375-2386. Available at: [Link]
- DeFea, K., et al. (2016). Targeting Liver Fibrosis with a Cell-penetrating Protease-activated Receptor-2 (PAR2) Pepducin. Journal of Biological Chemistry, 291(44), 23149-23161. Available at: [Link]

© 2026 BenchChem. All rights reserved.

- DeFea, K., et al. (2016). Targeting Liver Fibrosis with a Cell-penetrating Protease-activated Receptor-2 (PAR2) Pepducin. PubMed. Available at: [Link]
- Venkatraman, L., et al. (2018). Molecular characterization of a precision-cut rat liver slice model for the evaluation of antifibrotic compounds. Physiological Reports, 6(21), e13915. Available at: [Link]
- Aghaei, A., et al. (2019). Development of experimental fibrotic liver diseases animal model by Carbon Tetracholoride. Gastroenterology and Hepatology from Bed to Bench, 12(Suppl1), S5-S13. Available at: [Link]
- SMC Laboratories Inc. (n.d.). CCl4-induced liver fibrosis model. SMC Laboratories Inc.. Available at: [Link]
- Liu, Y., et al. (2017). Relationship analysis between gene expression profiles and rat liver cirrhosis occurrence. African Journal of Pharmacy and Pharmacology, 11(4), 51-62. Available at: [Link]
- Vassiliadis, E. (2012). Molecular Serum Markers of Liver Fibrosis. Biochimica et Biophysica Acta (BBA) - Molecular Basis of Disease, 1822(7), 1047-1056. Available at: [Link]
- ResearchGate. (n.d.). Gene expression alteration in fibrotic rat liver quantified using RNA sequencing analysis and qRT-PCR. ResearchGate. Available at: [Link]
- Hurnik, T., et al. (2023). Biased Quantification of Rat Liver Fibrosis—Meta-Analysis with Practical Recommendations and Clinical Implications. International Journal of Molecular Sciences, 24(15), 12304. Available at: [Link]
- ResearchGate. (n.d.). Hepatic fibrosis markers in rats. ResearchGate. Available at: [Link]
- Yau, M. K., et al. (2016). The development of proteinase-activated receptor-2 modulators and the challenges involved. Pharmacology & Therapeutics, 168, 17-26. Available at: [Link]
- ResearchGate. (n.d.). Liver fibrosis was induced in rats by subcutaneous injection of CCl4... ResearchGate. Available at: [Link]

© 2026 BenchChem. All rights reserved.

- Pandey, S., et al. (2021). Liver Fibrosis: A Compilation on the Biomarkers Status and Their Significance During Disease Progression. Journal of Gastrointestinal and Liver Diseases, 30(2), 235-243. Available at: [Link]
- ResearchGate. (n.d.). Optimization of CCl4 induced liver fibrosis model in Wistar rats: different doses and time periods. ResearchGate. Available at: [Link]
- Li, Y., et al. (2017). Correlation of four potential biomarkers of liver fibrosis with liver function and grade of hepatic fibrosis in a neonatal cholestatic rat model. Molecular Medicine Reports, 16(1), 77-84. Available at: [Link]
- Weiner, F. R., et al. (1990). Two rat models of hepatic fibrosis. A morphologic and molecular comparison. The American Journal of Pathology, 137(3), 571-585. Available at: [Link]
- R Discovery. (n.d.). CCl4-induced Hepatic Fibrosis Research Articles. R Discovery. Available at: [Link]
- ResearchGate. (n.d.). Histological scoring system for liver fibrosis. ResearchGate. Available at: [Link]
- Goodman, Z. D. (2017). Histopathological evaluation of liver fibrosis and cirrhosis regression. Clinical and Molecular Hepatology, 23(4), 301-306. Available at: [Link]
- Calvaruso, V., et al. (2014). Evaluation of liver fibrosis: “Something old, something new…”. World Journal of Gastroenterology, 20(33), 11577-11588. Available at: [Link]
- Tedesco, L., et al. (2024). Complex I Modulator BI4500 Reduces MASH by Limiting Oxidative Stress and Reprogramming Lipid Metabolism via AMPK in MCD Rats. MDPI. Available at: [Link]
- Suen, J. Y., et al. (2014). Pathway-selective antagonism of proteinase activated receptor 2. British Journal of Pharmacology, 171(17), 4112-4124. Available at: [Link]
- Corrigendum to "Tryptase inhibitor **APC 366** prevents hepatic fibrosis by inhibiting collagen synthesis induced by tryptase/protease-activated receptor 2 interactions in hepatic stellate cells". (2019). International Immunopharmacology, 69, 408. Available at: [Link]

© 2026 BenchChem. All rights reserved.

- Li, F., et al. (2021). Hepatic fibrosis: Targeting peroxisome proliferator-activated receptor alpha from mechanism to medicines. World Journal of Gastroenterology, 27(22), 2977-2991. Available at: [Link]
- National Toxicology Program. (1989). Toxicology and Carcinogenesis Studies of Hydroquinone in F344/N Rats and B6C3F1 Mice (Gavage Studies). NTP Technical Report Series, 366. Available at: [Link]
- Starkel, P., et al. (2013). Experimental models of liver fibrosis. Journal of Hepatology, 58(5), 1012-1028. Available at: [Link]
- ResearchGate. (n.d.). Inhibitory actions of APC366 on histamine release induced from... ResearchGate. Available at: [Link]
- Eriksson, A. S., et al. (2001). The tryptase inhibitor APC-366 reduces the acute airway response to allergen in pigs sensitized to Ascaris suum. Clinical and Experimental Allergy, 31(11), 1797-1803. Available at: [Link]
- Weiskirchen, R., et al. (2013). Experimental liver fibrosis research: update on animal models, legal issues and translational aspects. Fibrogenesis & Tissue Repair, 6(1), 15. Available at: [Link]
- Tsukamoto, H., et al. (2018). An update on animal models of liver fibrosis. Hepatoma Research, 4, 1. Available at: [Link]
- Krishna, M. T., et al. (2001). Inhibition of mast cell tryptase by inhaled **APC 366** attenuates allergen-induced late-phase airway obstruction in asthma. Journal of Allergy and Clinical Immunology, 107(6), 1039-1045. Available at: [Link]
- National Toxicology Program. (1989). TR-366: Hydroquinone (CASRN 123-31-9) in F344/N Rats and B6C3F1Mice (Gavage Studies). National Toxicology Program. Available at: [Link]
- Sankar, V., et al. (2011). Repeated acetaminophen dosing in rats: Adaptation of hepatic antioxidant system. Journal of Basic and Clinical Pharmacy, 2(4), 165-170. Available at: [Link]

© 2026 BenchChem. All rights reserved.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. Development of experimental fibrotic liver diseases animal model by Carbon Tetracholoride - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Experimental models of liver fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
- 3. ovid.com [ovid.com]
- 4. Tryptase inhibitor APC 366 prevents hepatic fibrosis by inhibiting collagen synthesis induced by tryptase/protease-activated receptor 2 interactions in hepatic stellate cells - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. medchemexpress.com [medchemexpress.com]
- 6. Two rat models of hepatic fibrosis. A morphologic and molecular comparison - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. Experimental liver fibrosis research: update on animal models, legal issues and translational aspects - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Bile Duct Double Ligation and Microdialysis in Rats: An Animal Model of Liver Fibrosis[v1] | Preprints.org [preprints.org]
- 9. KoreaMed Synapse [synapse.koreamed.org]
- 10. Liver fibrosis in bile duct-ligated rats correlates with increased hepatic IL-17 and TGF-β2 expression | Annals of Hepatology [elsevier.es]
- 11. CCl4-induced liver fibrosis model | SMC Laboratories Inc. [smccro-lab.com]
- 12. Differential gene expression profiles in the steatosis/fibrosis model of rat liver by chronic administration of carbon tetrachloride - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. researchgate.net [researchgate.net]
- 14. Frontiers | An update on animal models of liver fibrosis [frontiersin.org]
- 15. researchgate.net [researchgate.net]
- 16. The tryptase inhibitor APC-366 reduces the acute airway response to allergen in pigs sensitized to Ascaris suum - PubMed [pubmed.ncbi.nlm.nih.gov]

© 2026 BenchChem. All rights reserved.

- 17. Dynamic changes of key metabolites during liver fibrosis in rats - PMC [pmc.ncbi.nlm.nih.gov]
- 18. Molecular Serum Markers of Liver Fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
- 19. spandidos-publications.com [spandidos-publications.com]
- 20. Evaluation of liver fibrosis: “Something old, something new…” - PMC [pmc.ncbi.nlm.nih.gov]
- 21. Biased Quantification of Rat Liver Fibrosis—Meta-Analysis with Practical Recommendations and Clinical Implications - PMC [pmc.ncbi.nlm.nih.gov]
- 22. e-cmh.org [e-cmh.org]
- 23. researchgate.net [researchgate.net]
- 24. mdpi.com [mdpi.com]
- 25. researchgate.net [researchgate.net]
- 26. academicjournals.org [academicjournals.org]

- To cite this document: BenchChem. [Application Notes and Protocols for APC 366 in Hepatic Fibrosis Rat Models]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b549461/docs#application-notes-and-protocols-for-apc-366-in-hepatic-fibrosis-rat-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved.

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.